Cas no 2137779-66-7 (4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-)

• Product Name: 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-
• CAS No: 2137779-66-7
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• CID: 5257964
• Update Time: 2025-07-14

4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-

• Inchi： 1S/C8H12N2O3S/c1-14-3-2-5(9)7-6(8(11)12)10-4-13-7/h4-5H,2-3,9H2,1H3,(H,11,12)
• InChI Key： CNUHBNJSSOWLSM-UHFFFAOYSA-N
• SMILES： O1C(C(N)CCSC)=C(C(O)=O)N=C1

Additional information on 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-

Research Brief on 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- (CAS: 2137779-66-7): Recent Advances and Applications

4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- (CAS: 2137779-66-7) is a specialized oxazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxazole core and functionalized side chain, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting metabolic and infectious diseases. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of specific biological pathways.

Recent research has focused on the synthetic pathways and optimization of 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient multi-step synthesis route, achieving a high yield of the compound with improved purity. The study emphasized the importance of the methylthio and amino functional groups in enhancing the compound's reactivity and bioavailability, making it a versatile building block for further chemical modifications.

In the context of biological activity, preliminary in vitro studies have demonstrated that 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- exhibits moderate inhibitory effects against certain enzymes involved in bacterial cell wall synthesis. This finding, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggests its potential as a scaffold for developing new antibiotics. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's application in targeted drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored the use of 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- as a linker molecule in antibody-drug conjugates (ADCs). The study reported that the compound's stability under physiological conditions and its ability to facilitate controlled release of payloads make it a promising candidate for next-generation ADCs. This application could significantly enhance the efficacy and safety profile of cancer therapeutics.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]-. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity profiles need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and unlocking the full potential of this compound in pharmaceutical applications.

In conclusion, 4-Oxazolecarboxylic acid, 5-[1-amino-3-(methylthio)propyl]- (CAS: 2137779-66-7) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent advancements in its synthesis and biological evaluation underscore its potential as a key player in the next generation of therapeutics. Continued research and innovation will be essential to fully realize its benefits and address existing limitations.